Cas no 57653-38-0 (1,2-Pyrrolidinedicarboxylic acid, 4-[[(4-methylphenyl)sulfonyl]oxy]-,2-methyl 1-(phenylmethyl) ester, (2S,4R)-)

• Product Name: 1,2-Pyrrolidinedicarboxylic acid, 4-[[(4-methylphenyl)sulfonyl]oxy]-,2-methyl 1-(phenylmethyl) ester, (2S,4R)-
• CAS No: 57653-38-0
• MF: C₂₁H₂₃NO₇S
• MW: 433.474825143814
• CID: 344668
• PubChem ID: 14036189
• Update Time: 2025-04-19

1,2-Pyrrolidinedicarboxylic acid, 4-[[(4-methylphenyl)sulfonyl]oxy]-,2-methyl 1-(phenylmethyl) ester, (2S,4R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-[[(4-methylphenyl)sulfonyl]oxy]-,2-methyl 1-(phenylmethyl) ester, (2S,4R)-
• (2S,4R)-1-benzyloxycarbonyl-4-(p-toluenesulfonyloxy)proline methyl ester
• (2S,4R)-N-benzyloxycarbonyl-4-tosyloxyproline methyl ester
• methyl (2S,4R)-1-benzyloxycarbonyl-4-(tosyloxy)pyrrolidine-2-carboxylate
• methyl 1-benzyloxycarbonyl-(4R)-p-toluenesulfonyloxy-(2S)-pyrrolidinylcarboxylate
• trans-1-benzyloxycarbonyl-4-(toluene-4-sulfonyloxy)-L-proline-methyl ester
• trans-1-Benzyloxycarbonyl-4-(toluol-4-sulfonyloxy)-L-prolin-methylester
• (2S,4S)-1-BENZYL 2-METHYL 4-(TOSYLOXY)PYRROLIDINE-1,2-DICARBOXYLATE
• SCHEMBL7408542
• CRGZVZQOSILHGM-HKUYNNGSSA-N
• cis-N-Carbobenzyloxy-4-tosyloxy-L-proline, methyl ester
• 57653-38-0

• Inchi： 1S/C21H23NO7S/c1-15-8-10-18(11-9-15)30(25,26)29-17-12-19(20(23)27-2)22(13-17)21(24)28-14-16-6-4-3-5-7-16/h3-11,17,19H,12-14H2,1-2H3/t17-,19-/m0/s1
• InChI Key： CRGZVZQOSILHGM-HKUYNNGSSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@@H]1CN(C(=O)OCC2C=CC=CC=2)[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 433.12000
• Monoisotopic Mass: 433.11952325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.59000
• LogP: 3.67170